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Compound of Interest

Compound Name: Terbufos-sulfoxide

Cat. No.: B076248

For Immediate Reference by Laboratory Professionals

This document provides critical safety protocols and logistical plans for the handling of
Terbufos-sulfoxide. Adherence to these procedures is mandatory to ensure personnel safety
and mitigate environmental risk. Terbufos-sulfoxide is classified as acutely toxic and is fatal if
swallowed, inhaled, or in contact with skin.[1][2][3] It is also very toxic to aquatic life with long-
lasting effects.[1][4]

Personal Protective Equipment (PPE)

All personnel must wear the specified PPE when handling Terbufos-sulfoxide. This equipment
is the last line of defense against exposure.[5]

» Hand Protection: Unlined, elbow-length, chemical-resistant gloves are required.[6] Nitrile,
butyl, or neoprene gloves are recommended for protection against both dry and liquid forms.
[6] Never use cotton or leather gloves as they can absorb the chemical.[6][7]

o Body Covering: Wear a clean, dry, chemical-resistant protective suit that covers the entire
body from wrists to ankles.[6] At a minimum, coveralls should be worn over a long-sleeved
shirt and long pants.[8]

e Eye and Face Protection: Use chemical safety goggles and a face shield, particularly when
there is a risk of splashing during mixing or pouring.[6][7] For high-exposure situations, a full-
face respirator is necessary.[6]
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o Respiratory Protection: A NIOSH-approved respirator with an organic vapor (OV) cartridge is
mandatory to prevent inhalation of toxic vapors, especially in enclosed areas or during tasks
with a high risk of aerosol generation.[1][3][6][8]

Safe Handling and Storage Protocols

Strict adherence to the following handling and storage procedures is essential to minimize
exposure risk.

o Ventilation: All work with Terbufos-sulfoxide must be conducted in a well-ventilated area,
such as a certified chemical fume hood.[1][3][4]

e Hygiene Practices:
o Do not get the substance in your eyes, on your skin, or on your clothing.[1][4]
o Wash hands and skin thoroughly with soap and water after handling.[1]

o Do not eat, drink, or smoke in areas where Terbufos-sulfoxide is handled or stored.[1][9]
[10]

o Storage:

o Store in the original, tightly closed container in a secure, locked, and well-ventilated
location.[1][3]

o Store away from incompatible materials, food, and animal feed.[3][10]

Occupational Exposure Limits

While specific occupational exposure limits for Terbufos-sulfoxide have not been established,
the toxicity is comparable to the parent compound, Terbufos.[9][11] The following table

summarizes the exposure limits for Terbufos.
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. . Value (Inhalable
Organization Limit Type . Notes
fraction and vapor)

Can be absorbed

ACGIH TLV-TWA (8-hour) 0.01 mg/m3 _
through the skin.[2]

NIOSH REL-TWA (10-hour) 0.05 mg/m3 Respirable dust.[2]

OSHA PEL-TWA (8-hour) 0.05 mg/m3 Respirable dust.[2]

ACGIH: American Conference of Governmental Industrial Hygienists; NIOSH: National Institute
for Occupational Safety and Health; OSHA: Occupational Safety and Health Administration;
TLV: Threshold Limit Value; PEL: Permissible Exposure Limit; REL: Recommended Exposure
Limit; TWA: Time-Weighted Average.

Emergency Procedures: First Aid

Immediate action is critical in the event of exposure.

o Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin area
with copious amounts of water for at least 15 minutes, followed by washing with soap and
water.[1][12] Seek immediate medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[12] Remove contact lenses if present and easy to do.[1] Seek immediate
medical attention.

« Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If
breathing has stopped, provide artificial respiration.[1] Seek immediate medical attention.[1]

 Ingestion: Immediately call a poison control center or doctor for treatment advice.[1][4] Rinse
the mouth with water.[1] Do not induce vomiting unless instructed to do so by medical
personnel.

Spill and Disposal Plan

A coordinated response is required for spills and for the disposal of Terbufos-sulfoxide waste.
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Spill Response: In the event of a spill, follow the procedural workflow outlined below. The
primary objectives are to ensure personnel safety, contain the spill, and prevent environmental
contamination.
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MMEDIATE ACTION

Evacuate Immediate Area
Alert others

A\

Don Full PPE
(Respirator, Suit, Gloves, Goggles)

Y

Control Ignition Sources
& Increase Ventilation

Contain Spill
Use absorbent dikes or pads

Absorb Spill
Use vermiculite, dry sand, or
non-combustible absorbent

Collect Absorbed Material
Use non-sparking tools

Package Waste
Place in sealed, labeled,
hazardous waste container

Decontaminate Area
Wash with soap and water

Dispose of Waste
Follow approved hazardous
waste procedures

Report Incident
Follow institutional protocols

Response Complete

Click to download full resolution via product page

Caption: Workflow for a Terbufos-sulfoxide chemical spill response.
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Disposal Plan:

o All waste materials, including contaminated absorbents, PPE, and empty containers, must
be treated as hazardous waste.[1][4]

o Collect waste in approved, sealed, and clearly labeled containers.[3]

» Dispose of contents and containers at an approved waste disposal plant in accordance with
all local, regional, and national regulations.[1][3]

e Do not allow the product or its containers to enter drains or waterways.[1][4] Empty
containers retain product residue and must be handled as hazardous.[10][11] Triple-rinse
containers where appropriate, adding the rinsate to the waste for disposal.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Terbufos-Sulfoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076248#personal-protective-equipment-for-handling-
terbufos-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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